Cas no 16354-64-6 (L-Psicose)

L-Psicose Properties

Names and Identifiers

• L-Psicose
• <small>L<
• L-ribo-2-Hexulose
• 47DBT57A5J
• Psicose, L-
• BJHIKXHVCXFQLS-ZXEDONINSA-N
• P1778
• MFCD09951919
• (3S,4S,5S)-1,3,4,5,6-Pentahydroxyhexan-2-one
• SCHEMBL16944032
• CS-0110727
• 41847-54-5
• 16354-64-6
• Q27259045
• L-allulose
• CHEBI:145026
• HY-130687
• DTXSID30474831
• D92154
• UNII-47DBT57A5J
• L-Ribo-2-hexulose
• +Expand

• InChIKey： BJHIKXHVCXFQLS-ZXEDONINSA-N
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6+/m0/s1
• SMILES： O([H])[C@]([H])([C@@]([H])(C(C([H])([H])O[H])=O)O[H])[C@]([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 180.06336
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 180.063
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.2
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: -3.21980
• PSA: 118.22
• Refractive Index: 1.574
• Boiling Point: 551.742°C at 760 mmHg
• Melting Point: 112-114°C
• Flash Point: 301.544°C
• Density: 1.589